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Compound of Interest

Compound Name: Petalosa

Cat. No.: B1246831 Get Quote

This technical guide provides a comprehensive overview of the Petalosa compound, a novel

carbohydrate with demonstrated hypoglycemic properties. The information is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Compound Identification
Petalosa is a unique carbohydrate, classified as an ulopyranose. It was first isolated from the

roots and rhizomes of the plant Psacalium peltatum. While a specific CAS Registry Number for

Petalosa has not been identified in public databases, its chemical identity is well-defined by

several other standard identifiers.

Table 1: Identifiers for the Petalosa Compound
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Identifier Value

PubChem CID 11529514

Molecular Formula C10H18O10

IUPAC Name

(2R,3S,4S,4aR,6S,7R,8R,8aS)-2,6-

bis(hydroxymethyl)-2,3,4,6,7,8-

hexahydropyrano[3,2-b]pyran-3,4,4a,7,8,8a-

hexol

InChI

InChI=1S/C10H18O10/c11-1-3-

5(13)7(15)10(18)9(17,19-3)8(16)6(14)4(2-

12)20-10/h3-8,11-18H,1-

2H2/t3-,4+,5-,6+,7+,8-,9+,10-

InChIKey HFTMYDMVCZRBCQ-YJEJVTBQSA-N

Canonical SMILES
C([C@@H]1--INVALID-LINK--(--INVALID-LINK--

CO)O)O)O)O)O">C@HO)O

Physicochemical Properties
The fundamental physicochemical properties of Petalosa have been computationally predicted

and are summarized below.

Table 2: Predicted Physicochemical Properties of Petalosa
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Property Value

Molecular Weight 298.24 g/mol

XLogP3 -4.5

Hydrogen Bond Donors 10

Hydrogen Bond Acceptors 10

Rotatable Bond Count 4

Topological Polar Surface Area 180 Å²

Heavy Atom Count 20

Biological Activity and Quantitative Data
Petalosa has been identified as a promising hypoglycemic agent. In vivo studies have

demonstrated its ability to lower blood glucose levels in a diabetic animal model.

Table 3: Hypoglycemic Activity of Petalosa

Parameter Value

Animal Model Alloxan-induced diabetic mice

Dosage 100 mg/kg

Activity Comparable to tolbutamide and insulin

The proposed mechanisms for its hypoglycemic action include either an enhancement of

insulin secretion from the pancreas or an increased utilization of glucose by peripheral tissues.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Petalosa are not fully available in the public domain. However, based on related studies and

general laboratory practices, the following outlines the likely methodologies employed.
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General Protocol for Induction of Diabetes in Mice
A common method for inducing type 1 diabetes in laboratory mice is through the administration

of alloxan, which selectively destroys insulin-producing pancreatic β-cells.
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Animal Preparation

Alloxan Administration

Post-Injection Care and Monitoring

Select healthy male mice
(e.g., Swiss albino, 6-8 weeks old)

Acclimatize animals to laboratory conditions
(1 week)

Fast mice overnight (12-16 hours)
with free access to water

Prepare a fresh solution of alloxan monohydrate
in cold 0.9% saline

Administer a single intraperitoneal (i.p.) injection
of alloxan (e.g., 150-180 mg/kg body weight)

Provide 5-10% glucose solution in drinking water
for the first 24 hours to prevent hypoglycemia

Monitor blood glucose levels after 72 hours
(e.g., using a glucometer)

Select mice with fasting blood glucose > 200 mg/dL
for the study

Click to download full resolution via product page

Workflow for inducing an alloxan-induced diabetic mouse model.
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Isolation and Structure Elucidation
The isolation of Petalosa from Psacalium peltatum roots would typically involve extraction with

a polar solvent, followed by chromatographic separation techniques. The structural elucidation

is confirmed through spectral analysis.

Extraction and Isolation

Structure Elucidation

Aqueous or alcoholic extraction of dried
and powdered Psacalium peltatum roots

Solvent-solvent partitioning to enrich
the carbohydrate fraction

Column chromatography (e.g., silica gel, Sephadex)
to isolate the pure compound

Mass Spectrometry (MS)
to determine molecular weight and formula

Nuclear Magnetic Resonance (NMR)
(1H, 13C, COSY, HMQC, HMBC)

to determine the chemical structure and stereochemistry

Infrared (IR) Spectroscopy
to identify functional groups

Click to download full resolution via product page

General workflow for the isolation and structure elucidation of Petalosa.

Putative Signaling Pathway
While the precise molecular targets and signaling pathways of Petalosa have not been

experimentally elucidated, its proposed hypoglycemic mechanisms suggest an interaction with

the insulin signaling pathway. The following diagram illustrates a generalized insulin signaling

cascade leading to glucose uptake, which represents a putative pathway for Petalosa's action.
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Putative insulin signaling pathway potentially modulated by Petalosa.

It is important to note that this diagram represents a general mechanism of insulin-stimulated

glucose uptake and Petalosa's precise point of interaction within this or other related pathways

requires further investigation.

Conclusion
Petalosa is a novel carbohydrate with significant potential as a hypoglycemic agent. Its well-

defined chemical structure and demonstrated biological activity make it a compelling candidate

for further research and development in the context of diabetes and metabolic disorders.

Future studies should focus on elucidating its precise mechanism of action, conducting detailed

dose-response and pharmacokinetic profiling, and establishing a definitive CAS Registry

Number.

To cite this document: BenchChem. [An In-depth Technical Guide to the Petalosa
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246831#petalosa-compound-cas-number-and-
identifiers]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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